7-Methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine

• Molecular Formula: C12H8ClNOS
• Molecular Weight: 249.72 g/mol
• IUPAC Name: 4-chloro-7-methylthieno[3,4-b][1,5]benzoxazepine
• InChI: InChI=1S/C12H8ClNOS/c1-7-2-3-10-9(4-7)14-12(13)8-5-16-6-11(8)15-10/h2-6H,1H3
• InChI Key: XEJDTGYVRLVOOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=CSC=C3C(=N2)Cl

Description

7-Methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine is a useful research compound. Its molecular formula is C12H8ClNOS and its molecular weight is 249.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4.62 g. portion of 7-methyl-thieno[3,4-b][1,5]benzoxazepin-10(9H)-one is reacted with 4.60 g. of phosphorus pentachloride in 88 ml. of toluene as described in Example 7, to give 7-methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine. To this is added 40 ml. of dry toluene, 4.8 g. of N-ethylpiperazine and 10 ml. of triethylamine. The reaction is heated at 100° C. overnight, concentrated to a thick oil and treated as described in Example 3 giving the base compound which is then converted to the hemifumarate, m.p. 208°-209° C.